Cas no 227202-21-3 (3-Cyano-6-fluorochromone)
3-Cyano-6-fluorochromone is a fluorinated chromone derivative characterized by the presence of a cyano group at the 3-position and a fluorine atom at the 6-position of the chromone scaffold. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, serving as a key intermediate for the development of biologically active molecules. The electron-withdrawing cyano and fluorine substituents enhance its utility in nucleophilic substitution reactions and cyclization processes. Its structural features make it valuable for designing fluorinated heterocycles, particularly in pharmaceutical research for potential therapeutic applications. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic workflows.
3-Cyano-6-fluorochromone structure
Product Name:3-Cyano-6-fluorochromone
CAS No:227202-21-3
MF:C10H4FNO2
MW:189.142665863037
MDL:MFCD03094001
CID:244938
PubChem ID:2778527
Update Time:2025-05-28
3-Cyano-6-fluorochromone Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-3-carbonitrile,6-fluoro-4-oxo-
- 6-FLUORO CHROMONE-3-CARBONITRILE
- 3-Cyano-6-fluorochromone
- 6-fluoro-3-cyanochromone
- 6-fluoro-4-oxo-4H-1-benzopyran-3-carbonitrile
- AC1MCTHV
- ACT08315
- CTK4F0031
- PC6502
- SBB090903
- 6-Fluorochromone-3-carbonitrile
- 227202-21-3
- SCHEMBL13978659
- MFCD03094001
- 6-fluoro-4-oxochromene-3-carbonitrile
- 6-FLUOROCHROMONE-3-CARBONITRILE 97
- AKOS015889587
- 6-Fluoro-4-oxo-4h-chromene-3-carbonitrile
- CS-0336335
- C10H4FNO2
- DTXSID80380993
- J-014823
-
- MDL： MFCD03094001
- Inchi： 1S/C10H4FNO2/c11-7-1-2-9-8(3-7)10(13)6(4-12)5-14-9/h1-3,5H
- InChI Key： FUKHLJHJAQNLJO-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C(C#N)=CO2)=O
Computed Properties
- Exact Mass: 189.02262
- Monoisotopic Mass: 189.02260653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Melting Point: 174-178 °C(lit.)
- PSA: 50.09
3-Cyano-6-fluorochromone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285026-5g |
6-Fluoro-4-oxo-4H-chromene-3-carbonitrile |
227202-21-3 | 95% | 5g |
$426 | 2021-06-17 | |
| Chemenu | CM285026-1g |
6-Fluoro-4-oxo-4H-chromene-3-carbonitrile |
227202-21-3 | 95% | 1g |
$67 | 2024-07-28 | |
| Chemenu | CM285026-5g |
6-Fluoro-4-oxo-4H-chromene-3-carbonitrile |
227202-21-3 | 95% | 5g |
$293 | 2024-07-28 | |
| abcr | AB201158-1 g |
6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; . |
227202-21-3 | 1 g |
€194.50 | 2023-07-20 | ||
| abcr | AB201158-5 g |
6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; . |
227202-21-3 | 5 g |
€630.50 | 2023-07-20 | ||
| abcr | AB201158-10 g |
6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; . |
227202-21-3 | 10g |
€1,013.30 | 2023-02-22 | ||
| TRC | C998465-10mg |
3-Cyano-6-fluorochromone |
227202-21-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C998465-50mg |
3-Cyano-6-fluorochromone |
227202-21-3 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C998465-100mg |
3-Cyano-6-fluorochromone |
227202-21-3 | 100mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB201158-1g |
6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; . |
227202-21-3 | 1g |
€194.50 | 2025-02-20 |
3-Cyano-6-fluorochromone Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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